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Compound of Interest

Compound Name: RWJ 50271

Cat. No.: B15606425

Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling potent compounds like RWJ 50271. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the safe and effective use of this compound in a laboratory setting.
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Identifier Value

Product Name RWJ 50271

CAS Number 162112-37-0

Chemical Name

N-(3-Hydroxypropyl)-5-methyl-1-[-4-[3-

(trifluoromethyl)phenyl)]-2-thiazolyl]-1H-

pyrazole-4-carboxamide[1]

Molecular Formula C18H17F3N4O2S

Molecular Weight 410.41

Appearance White solid[1]

Purity ≥99% (HPLC)

Solubility DMSO: 230 mg/mL (487.32 mM)[1]

Biological Activity

Selective inhibitor of lymphocyte function-

associated antigen-1 (LFA-1) adhesion to

intercellular adhesion molecule-1 (ICAM-1) with

an IC50 of 5.0 μM in HL60 cells.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn at all times when handling RWJ 50271.

PPE Category Specific Requirements

Hand Protection Wear protective gloves.

Eye/Face Protection Wear eye and face protection.

Skin and Body Protection Wear protective clothing.

This information is based on general safety data sheet recommendations for handling chemical

compounds and may need to be supplemented by a specific institutional and experimental risk

assessment.
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity of RWJ 50271 and to prevent

accidental exposure.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage:

Store at room temperature for the solid form.

For solutions in DMSO or other solvents, store at 2-4°C for up to two weeks and at -20°C for

up to six months for long-term stability.[1]

Keep container tightly closed.

Store in a well-ventilated place.

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin Wash with plenty of soap and water.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Disposal Plan
Proper disposal of RWJ 50271 and its containers is essential to prevent environmental

contamination and potential harm to others.

Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Do not allow to enter drains or watercourses.

Experimental Workflow for Handling RWJ 50271
A systematic workflow ensures safety and experimental reproducibility.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15606425/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-rwj-50271
https://www.benchchem.com/product/b15606425/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-rwj-50271
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare designated work area (e.g., fume hood)

Weigh RWJ 50271 solid

Dissolve in appropriate solvent (e.g., DMSO)

Perform experiment

Decontaminate work surfaces

Dispose of waste in designated chemical waste containers

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Experimental workflow for handling RWJ 50271.
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Signaling Pathway Inhibition by RWJ 50271
RWJ 50271 acts as a selective inhibitor of the interaction between Lymphocyte Function-

Associated Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1). This interaction

is a critical component of the immune response, mediating cell-cell adhesion and signaling.
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Inhibition of LFA-1/ICAM-1 interaction by RWJ 50271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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